Cas no 954588-13-7 (3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea)

• Product Name: 3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea
• CAS No: 954588-13-7
• MF: C₁₉H₂₀ClN₃O₃
• MW: 373.833403587341
• CID: 6134618
• PubChem ID: 16920136
• Update Time: 2025-10-10

3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea
• 1-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(2-methoxyphenyl)urea
• Urea, N-[[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]methyl]-N'-(2-methoxyphenyl)-
• 3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(2-methoxyphenyl)urea
• AKOS024644058
• 954588-13-7
• F2372-0227
• 1-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(2-methoxyphenyl)urea

• Inchi： 1S/C19H20ClN3O3/c1-26-17-5-3-2-4-16(17)22-19(25)21-11-13-10-18(24)23(12-13)15-8-6-14(20)7-9-15/h2-9,13H,10-12H2,1H3,(H2,21,22,25)
• InChI Key： FXYQLOBNVDQJMM-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 373.1193192g/mol
• Monoisotopic Mass: 373.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea

Recent Advances in the Study of 3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea (CAS: 954588-13-7)

The compound 3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-methoxyphenyl)urea (CAS: 954588-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone and urea moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 954588-13-7 exhibits potent inhibitory effects on NF-κB signaling, a critical pathway involved in chronic inflammation and autoimmune diseases. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and key regulatory proteins, providing a structural basis for its anti-inflammatory activity.

Another significant development is the exploration of 954588-13-7 as a potential anticancer agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound induces apoptosis in several cancer cell lines, including breast and lung adenocarcinoma, through the activation of caspase-dependent pathways. The researchers also highlighted its selectivity for cancer cells over normal cells, suggesting a favorable therapeutic window. These findings have spurred further investigations into its combination therapy potential with existing chemotherapeutic agents.

Pharmacokinetic studies have also been a focus, with efforts to improve the bioavailability and metabolic stability of 954588-13-7. A 2024 paper in Drug Metabolism and Disposition detailed the synthesis of novel derivatives with enhanced solubility and reduced hepatic clearance. These modifications have shown promise in extending the compound's half-life in vivo, as evidenced by preclinical pharmacokinetic profiling in rodent models.

In addition to its therapeutic potential, recent work has explored the synthetic routes for 954588-13-7, aiming to optimize yield and scalability. A study in Organic Process Research & Development (2023) presented a novel, cost-effective synthesis pathway that reduces the number of steps and improves overall efficiency. This advancement is particularly relevant for industrial-scale production, should the compound progress to clinical trials.

Despite these promising developments, challenges remain, particularly in understanding the compound's long-term safety profile and potential off-target effects. Ongoing research is addressing these gaps through comprehensive toxicology studies and further mechanistic investigations. The collective findings to date position 954588-13-7 as a compelling candidate for continued development in both inflammatory and oncological indications.